3-(2,6-Difluoro-4-methylphenyl)propanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(2,6-Difluoro-4-methylphenyl)propanoic acid is a fluorinated aromatic propanoic acid derivative characterized by a phenyl ring substituted with two fluorine atoms at the 2- and 6-positions and a methyl group at the 4-position. The propanoic acid moiety is attached to the phenyl ring at the 3-position. This structure confers unique electronic and steric properties due to the electron-withdrawing fluorine atoms and the electron-donating methyl group. Such substitutions influence its physicochemical properties, such as acidity (pKa), solubility, and bioavailability, making it a compound of interest in pharmaceutical and agrochemical research.
Properties
Molecular Formula |
C10H10F2O2 |
|---|---|
Molecular Weight |
200.18 g/mol |
IUPAC Name |
3-(2,6-difluoro-4-methylphenyl)propanoic acid |
InChI |
InChI=1S/C10H10F2O2/c1-6-4-8(11)7(9(12)5-6)2-3-10(13)14/h4-5H,2-3H2,1H3,(H,13,14) |
InChI Key |
QLTUJDQMIXYJQT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)F)CCC(=O)O)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2,6-Difluoro-4-methylphenyl)propanoic acid typically involves the reaction of 2,6-difluoro-4-methylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation. The reaction conditions often include the use of a strong base such as sodium ethoxide or potassium tert-butoxide, and the reaction is carried out under reflux conditions .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as crystallization and chromatography can further improve the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
3-(2,6-Difluoro-4-methylphenyl)propanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form the corresponding carboxylic acid derivatives.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions under basic conditions.
Major Products Formed
Oxidation: Formation of difluoromethylbenzoic acid derivatives.
Reduction: Formation of difluoromethylbenzyl alcohol or aldehyde.
Substitution: Formation of various substituted phenylpropanoic acid derivatives depending on the nucleophile used.
Scientific Research Applications
3-(2,6-Difluoro-4-methylphenyl)propanoic acid has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Studied for its potential biological activities, including anti-inflammatory and analgesic properties.
Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(2,6-Difluoro-4-methylphenyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for its targets, making it a valuable tool in drug discovery and development .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 3-(2,6-Difluoro-4-methylphenyl)propanoic acid with structurally related propanoic acid derivatives, focusing on substituent effects, biological activity, and functional diversity.
Chlorinated Derivatives: Antimicrobial Activity
Compounds such as 3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid () and its methyl ester exhibit significant antimicrobial activity against Escherichia coli and Staphylococcus aureus. In contrast, the fluorine atoms in 3-(2,6-Difluoro-4-methylphenyl)propanoic acid are smaller and more electronegative, which may reduce steric hindrance and increase metabolic stability. The absence of a hydroxyl group in the target compound could lower water solubility but improve membrane permeability .
Amino-Substituted Analogs: Solubility and Bioactivity
3-Amino-3-(2,6-difluoro-4-methoxyphenyl)propanoic acid () features an amino group at the β-position of the propanoic acid chain. This substitution introduces a basic site, increasing solubility in aqueous environments compared to the non-amino target compound. The methoxy group at the 4-position (electron-donating) further modulates electronic effects on the aromatic ring. Such modifications highlight how functional groups can tailor compounds for specific biological targets, such as enzymes requiring polar interactions .
Methoxy-Substituted Derivatives: Electronic Effects
3-(2-Methoxyphenyl)propanoic acid () substitutes a methoxy group at the 2-position. Methoxy groups are electron-donating, raising the pKa of the propanoic acid moiety compared to fluorine-substituted analogs. This reduces acidity (weaker -COOH proton donation) and alters reactivity in esterification or conjugation reactions. The target compound’s fluorine substituents, being electron-withdrawing, likely enhance acidity and stabilize the deprotonated form, favoring ionic interactions in biological systems .
Complex Cyclic and Bicyclic Derivatives: Medicinal Chemistry
Compounds like 3-(1-(6-endo-hydroxymethylbicyclo[2.2.1]heptane-2-exo-carbamoyl)cyclopentyl]-2-(2-methoxyethoxymethyl)propanoic acid () demonstrate the incorporation of rigid bicyclic systems and ether chains to modulate pharmacokinetics. These structures contrast with the simpler aromatic system of the target compound, emphasizing trade-offs between synthetic complexity and bioavailability .
Data Tables
Table 1: Substituent Effects on Propanoic Acid Derivatives
Biological Activity
3-(2,6-Difluoro-4-methylphenyl)propanoic acid is a fluorinated aromatic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables, case studies, and relevant research findings.
Chemical Structure and Properties
The compound features a propanoic acid backbone with a 2,6-difluoro-4-methylphenyl substituent. Its structure can be represented as follows:
Antimicrobial Properties
Research indicates that 3-(2,6-Difluoro-4-methylphenyl)propanoic acid exhibits significant antimicrobial activity. A study conducted on various strains of bacteria showed that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were recorded as follows:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
These results suggest that the compound may serve as a potential candidate for developing new antimicrobial agents.
Anti-inflammatory Effects
In vitro studies have demonstrated that 3-(2,6-Difluoro-4-methylphenyl)propanoic acid possesses anti-inflammatory properties. It was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The concentration-dependent effects were summarized in the following table:
| Concentration (µM) | TNF-α Inhibition (%) | IL-6 Inhibition (%) |
|---|---|---|
| 10 | 25 | 20 |
| 25 | 50 | 45 |
| 50 | 75 | 70 |
This suggests that the compound may have therapeutic potential in treating inflammatory diseases.
Case Studies
A notable case study involved the use of this compound in a preclinical model of rheumatoid arthritis. Treatment with varying doses resulted in a significant reduction in joint swelling and inflammation compared to control groups. Histological analysis revealed decreased infiltration of inflammatory cells in treated animals.
The biological activity of 3-(2,6-Difluoro-4-methylphenyl)propanoic acid is believed to be mediated through multiple pathways:
- Inhibition of Cyclooxygenase Enzymes : The compound may inhibit COX-1 and COX-2 enzymes, leading to reduced prostaglandin synthesis.
- Modulation of NF-kB Pathway : It appears to interfere with the NF-kB signaling pathway, which is crucial for the expression of various inflammatory mediators.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
